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Compound of Interest

Compound Name: CALP1

Cat. No.: B133520 Get Quote

Essential Safety and Handling Guide for CALP1
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling CALP1 (Calcium-like Peptide 1). The information is intended for

researchers, scientists, and drug development professionals.

Compound Information
CALP1 is a cell-permeable calmodulin (CaM) agonist that plays a role in calcium signaling

pathways.[1][2] It is a peptide that can influence cellular processes such as apoptosis and

calcium influx.[3][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b133520?utm_src=pdf-interest
https://www.benchchem.com/product/b133520?utm_src=pdf-body
https://www.benchchem.com/product/b133520?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/64262.pdf
https://dcchemicals.com/product_show-CALP1.html?datasheet=datasheet
https://www.medchemexpress.com/calp1.html
https://2441243.fs1.hubspotusercontent-na1.net/hubfs/2441243/12%20-%20Calprotectin%20Solutions/SDS/CalproLab/EN%20-%20CalproLab%20Calprotectin%20ELISA%20(ALP)%20SDS.pdf
https://www.targetmol.com/compound/CALP1%20acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 145224-99-3 [2]

Molecular Formula C40H75N9O10 [2]

Molecular Weight 842.09 g/mol [2]

Appearance White to off-white solid/powder [6]

Solubility
Soluble to 1 mg/mL in water.

Soluble in DMSO.
[6]

Storage

Store as a powder at -20°C for

up to 1 year, or at -80°C for up

to 2 years. In solvent, store at

-80°C for up to 6 months, or at

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

Keep away from moisture.

[6]

Hazard Identification and Personal Protective
Equipment (PPE)
A specific Safety Data Sheet (SDS) for CALP1 is not readily available. Therefore, the following

recommendations are based on general best practices for handling peptide compounds of

unknown toxicity.
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Hazard Recommended PPE

Eye Contact

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Contact
Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat.

Inhalation

Use in a well-ventilated area or under a

chemical fume hood. If dust is generated, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.

Ingestion Do not eat, drink, or smoke when handling.

Handling and Storage Protocol
Receiving and Storage:

Upon receipt, inspect the vial for damage.

Store the lyophilized powder at -20°C or -80°C in a tightly sealed container, protected from

light and moisture.[6][7]

Preparation of Stock Solutions:

Before opening, allow the vial to equilibrate to room temperature to prevent condensation.[7]

Reconstitute the peptide using sterile distilled water or a suitable solvent like DMSO.[6]

For long-term storage of stock solutions, it is recommended to make single-use aliquots and

store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.[7]

Experimental Use:
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Handle the compound in a designated area, preferably in a chemical fume hood, to minimize

inhalation exposure.

Use calibrated equipment for all measurements.

Avoid direct contact with the skin, eyes, and clothing.
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CALP1 Handling Workflow

Preparation

Experimentation

Disposal

Receive CALP1

Store Lyophilized Powder
(-20°C or -80°C)

Inspect vial

Equilibrate to
Room Temperature

To Room Temp

Reconstitute in
Appropriate Solvent

Prepare Single-Use Aliquots

Store Stock Solution
(-20°C or -80°C)

Store at -20°C or -80°C

Use in Experiment

Retrieve aliquot

Decontaminate Glassware
and Surfaces

After experiment

Collect Contaminated
Waste

Segregate waste

Dispose as
Chemical Waste

Via EHS
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CALP1 Disposal Workflow

Waste Generation
(Unused CALP1, Contaminated Items)

Segregate CALP1 Waste

Collect in a Labeled,
Sealed Container

Store Temporarily in a
Designated Safe Area

Contact Environmental
Health & Safety (EHS)

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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